Cas no 912455-27-7 (1H-Imidazole, 2-butyl-4,5-dimethyl-)
912455-27-7 structure
Product Name:1H-Imidazole, 2-butyl-4,5-dimethyl-
CAS No:912455-27-7
MF:C9H16N2
MW:152.236742019653
CID:996111
PubChem ID:45120634
Update Time:2025-04-20
1H-Imidazole, 2-butyl-4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2-butyl-4,5-dimethyl-
- 1H-Imidazole,2-butyl-4,5-dimethyl-
- SCHEMBL9381916
- 912455-27-7
-
- Inchi: 1S/C9H16N2/c1-4-5-6-9-10-7(2)8(3)11-9/h4-6H2,1-3H3,(H,10,11)
- InChI Key: JYBLQBKTEAJZGV-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C)N=C1CCCC
Computed Properties
- Exact Mass: 152.131348519g/mol
- Monoisotopic Mass: 152.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 28.7Ų
1H-Imidazole, 2-butyl-4,5-dimethyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
912455-27-7 (1H-Imidazole, 2-butyl-4,5-dimethyl-) Related Products
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